2-Cyano-2-(ethoxyimino)acetamide

• CAS No.: 57967-25-6
• Molecular Formula: C5H7N3O2
• Molecular Weight: 141.13 g/mol
• IUPAC Name: 2-amino-N-ethoxy-2-oxoethanimidoyl cyanide
• InChI: InChI=1S/C5H7N3O2/c1-2-10-8-4(3-6)5(7)9/h2H2,1H3,(H2,7,9)
• InChI Key: MGOXSPSQGVEAGD-UHFFFAOYSA-N
• Canonical SMILES: CCON=C(C#N)C(=O)N

Description

2-Cyano-2-(ethoxyimino)acetamide is a useful research compound. Its molecular formula is C5H7N3O2 and its molecular weight is 141.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

62.5% sulfuric acid (69.5 g, 0.44 mol) was added dropwise to a suspension of 2-cyanoacetamide (84 g, 1 mol) and sodium nitrite (82.8 g, 1.2 mol) in water (130 ml), at 35° to 40° C., and the mixture was allowed to react for 3.5 hrs. Potassium carbonate (73.3 g, 0.52 mol) in water (91 ml) was added thereto and then diethyl sulfate (16.9 g, 1.1 mmol) was added dropwise at 35° to 40° C. After completion of the addition, the reaction mixture was stirred at the same temperature for 2 hrs. and cooled to 5° C. The precipitate were filtered off, washed with water and dried to give 2-cyano-2-ethoxyimino-acetamide (130 g, yield: 92.2%).